phenyl 2-{[(4-bromophenyl)amino]carbonyl}-1-pyrrolidinecarboxylate

• IUPAC Name: phenyl 2-[(4-bromophenyl)carbamoyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C18H17BrN2O3/c19-13-8-10-14(11-9-13)20-17(22)16-7-4-12-21(16)18(23)24-15-5-2-1-3-6-15/h1-3,5-6,8-11,16H,4,7,12H2,(H,20,22)
• InChI Key: MYKHXAWXBUAEFL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)OC2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C18H17BrN2O3
• Molecular Weight: 389.2 g/mol

Description

Phenyl 2-{[(4-bromophenyl)amino]carbonyl}-1-pyrrolidinecarboxylate, also known as BPAP, is a synthetic compound that has been studied for its potential use in treating cognitive disorders. BPAP belongs to a class of compounds known as pyrrolidines, which have been shown to have a variety of biological effects.

Mechanism of Action

The exact mechanism of action of phenyl 2-{[(4-bromophenyl)amino]carbonyl}-1-pyrrolidinecarboxylate is not fully understood, but it is thought to act as a partial agonist at the dopamine D2 receptor and the sigma-1 receptor. These receptors are involved in a variety of physiological processes, including cognition and mood regulation.
Biochemical and Physiological Effects:
phenyl 2-{[(4-bromophenyl)amino]carbonyl}-1-pyrrolidinecarboxylate has been shown to have a variety of biochemical and physiological effects, including increased dopamine release in the brain, increased levels of brain-derived neurotrophic factor (BDNF), and increased neuronal activity in the hippocampus. These effects may contribute to its potential as a cognitive enhancer.

Advantages and Limitations for Lab Experiments

One advantage of using phenyl 2-{[(4-bromophenyl)amino]carbonyl}-1-pyrrolidinecarboxylate in lab experiments is its relatively low toxicity and lack of significant side effects. However, its complex synthesis method and limited availability may make it difficult to use in large-scale studies.

Future Directions

There are several potential future directions for research on phenyl 2-{[(4-bromophenyl)amino]carbonyl}-1-pyrrolidinecarboxylate. One area of interest is its potential use in treating cognitive decline in aging populations. Additionally, further research is needed to fully understand its mechanism of action and potential therapeutic applications. Finally, research on the synthesis of phenyl 2-{[(4-bromophenyl)amino]carbonyl}-1-pyrrolidinecarboxylate and related compounds may lead to the development of new cognitive enhancers with improved efficacy and safety profiles.

Synthesis Methods

Phenyl 2-{[(4-bromophenyl)amino]carbonyl}-1-pyrrolidinecarboxylate is synthesized through a multi-step process that involves the reaction of 4-bromobenzoyl chloride with pyrrolidine, followed by the addition of an amine group. The resulting compound is then esterified with phenylacetic acid to form phenyl 2-{[(4-bromophenyl)amino]carbonyl}-1-pyrrolidinecarboxylate.

Scientific Research Applications

Phenyl 2-{[(4-bromophenyl)amino]carbonyl}-1-pyrrolidinecarboxylate has been studied for its potential use in treating cognitive disorders such as Alzheimer's disease and schizophrenia. It has been shown to have a positive effect on memory and learning in animal models, and may have potential as a treatment for these conditions in humans.